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Introduction

Quantitative lipidomics is a critical tool for understanding the complex roles of lipids in health
and disease. Accurate and precise quantification of lipid species is essential for biomarker
discovery, drug development, and a deeper understanding of cellular processes. Stable
isotope-labeled internal standards are indispensable for correcting for variations in sample
preparation and mass spectrometric analysis. 17:0-22:4 Phosphatidylcholine-d5 (17:0-22:4 PC-
d5) is a deuterated synthetic phosphatidylcholine that serves as an ideal internal standard for
the quantification of phosphatidylcholine (PC) species, particularly those containing
polyunsaturated fatty acids (PUFAS) like docosatetraenoic acid (22:4). Its unique mass allows it
to be distinguished from endogenous lipids, ensuring accurate quantification.

This application note provides a detailed protocol for the use of 17:0-22:4 PC-d5 in a
quantitative lipidomics workflow using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).
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Product Specifications

Parameter Specification

1-heptadecanoyl-2-docosatetraenoyl-sn-
Product Name )
glycero-3-phosphocholine-d5

Abbreviation 17:0-22:4 PC-d5

Molecular Formula Ca7Hs1DsNOsP

Molecular Weight 829.21 g/mol

Purity >99%

Storage -20°C in a sealed container, protected from light

Quantitative Data Presentation

The following table presents representative concentrations of various phosphatidylcholine
species, including those containing the 22:4 fatty acyl chain, in human plasma (NIST SRM
1950). These values were determined using LC-MS/MS with the aid of appropriate internal
standards, demonstrating the utility of standards like 17:0-22:4 PC-d5 for accurate
guantification.[1]
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Phosphatidylcholine Species Concentration (umol/L) in NIST SRM 1950
PC(16:0/18:1) 135.3+5.4

PC(16:0/18:2) 118.7 £ 4.7

PC(18:0/18:2) 88.9 + 3.6

PC(18:1/18:2) 754+ 3.0

PC(16:0/20:4) 485+1.9

PC(18:0/20:4) 42.1+1.7

PC(16:0/22:4) Not explicitly quantified in this dataset, but
o related species are present

PC(18:0/22:4) Not explicitly quantified in this dataset, but
R related species are present

PC(16:0/22:6) 18.9+0.8

PC(18:0/22:6) 123+ 05

Note: While the provided reference did not specifically quantify PC species with 22:4, the
presence and quantification of other long-chain PUFA-containing PCs highlight the applicability
of the methodology. The use of 17:0-22:4 PC-d5 would be crucial for the accurate
determination of these and other related species.

Experimental Protocols

A generalized workflow for quantitative lipidomics using 17:0-22:4 PC-d5 is presented below.
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releases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15557799/docs?utm_src=pdf-body-img#application-note-quantitative-lipidomics-using-17-0-22-4-pc-d5
https://www.benchchem.com/product/b15557799?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. Quantitation of isobaric phosphatidylcholine species in human plasma using a hybrid
guadrupole linear ion-trap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Application Note: Quantitative Lipidomics using 17:0-
22:4 PC-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557799/docs#application-note-quantitative-
lipidomics-using-17-0-22-4-pc-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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